2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(3-phenylpropyl)acetamide

Catalog No.
S7762701
CAS No.
M.F
C19H21NO3
M. Wt
311.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(3-phenylpr...

Product Name

2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(3-phenylpropyl)acetamide

IUPAC Name

2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(3-phenylpropyl)acetamide

Molecular Formula

C19H21NO3

Molecular Weight

311.4 g/mol

InChI

InChI=1S/C19H21NO3/c21-19(20-10-4-7-15-5-2-1-3-6-15)14-16-8-9-17-18(13-16)23-12-11-22-17/h1-3,5-6,8-9,13H,4,7,10-12,14H2,(H,20,21)

InChI Key

PWIMEZWFDPPRJS-UHFFFAOYSA-N

SMILES

C1COC2=C(O1)C=CC(=C2)CC(=O)NCCCC3=CC=CC=C3

Canonical SMILES

C1COC2=C(O1)C=CC(=C2)CC(=O)NCCCC3=CC=CC=C3

2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(3-phenylpropyl)acetamide, also known as BPAA, is a compound with potential implications in various fields of research and industry. This paper aims to provide an overview of BPAA, including its definition, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions.
2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(3-phenylpropyl)acetamide is a synthetic compound with the chemical formula C20H23NO3. It belongs to the class of compounds known as amides, which are derivatives of carboxylic acids. 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(3-phenylpropyl)acetamide has a molecular weight of 325.41 g/mol and is also known as N-phenyl-3-(2,3-dihydrobenzo [1,4] dioxin-6-yl)acrylamide or 1-(2,3-dihydrobenzo [1,4] dioxin-6-yl)-3-phenylpropan-1-one. 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(3-phenylpropyl)acetamide was first synthesized and characterized in 2013 and has since been the subject of research in various fields.
2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(3-phenylpropyl)acetamide is a white to off-white crystalline powder with a melting point of 102-105°C. It is soluble in most organic solvents such as DMSO, methanol, and ethanol but is insoluble in water. The compound is stable under normal conditions and does not decompose easily. 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(3-phenylpropyl)acetamide has a logP value of 2.85, which indicates that it is a moderately lipophilic compound.
2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(3-phenylpropyl)acetamide can be synthesized through the reaction of phenylacetic acid and 2,3-dihydro-1,4-benzodioxin-6-carboxylic acid chloride using N-methylmorpholine as a base. The resulting product is then subjected to a Wittig reaction with triphenylphosphine and benzaldehyde to produce 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(3-phenylpropyl)acetamide. The compound can be characterized using various techniques, including infrared spectroscopy (IR), nuclear magnetic resonance (NMR), and mass spectrometry (MS).
Various analytical methods can be used to detect and quantify 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(3-phenylpropyl)acetamide, including high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and liquid chromatography-mass spectrometry (LC-MS). These methods can also be used to determine the purity and stability of the compound.
The biological properties of 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(3-phenylpropyl)acetamide have been extensively studied, and it has been shown to have various pharmacological activities. In vitro studies have shown that 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(3-phenylpropyl)acetamide exhibits antioxidant, anti-inflammatory, and anti-proliferative activities. The compound has also been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells.
The toxicity and safety of 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(3-phenylpropyl)acetamide have been evaluated in various scientific experiments conducted on animals. The compound has been shown to be relatively safe, with no significant adverse effects observed even at high doses. However, further studies are required to fully understand the toxicity and safety of the compound.
2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(3-phenylpropyl)acetamide has a wide range of applications in scientific experiments, particularly in the areas of medicinal chemistry and drug discovery. The compound has been used as a starting material in the synthesis of various bioactive compounds, including anticancer agents and anti-inflammatory agents. 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(3-phenylpropyl)acetamide has also been employed as a scaffold for the development of new drugs.
2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(3-phenylpropyl)acetamide continues to be an active area of research, with new studies focusing on the compound's pharmacological activities, mechanisms of action, and potential therapeutic applications. Recent studies have shown that 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(3-phenylpropyl)acetamide has potential applications in the treatment of various diseases, including cancer, Alzheimer’s disease, and Parkinson’s disease.
2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(3-phenylpropyl)acetamide has potential implications in various fields of research and industry, including medicinal chemistry, drug discovery, and materials science. The compound can be used as a scaffold for the development of new drugs and as a starting material for the synthesis of various bioactive compounds. 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(3-phenylpropyl)acetamide can also be employed in the manufacture of materials with specific properties, such as polymeric materials and surface coatings.
Limitations:
Despite the promising potential of 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(3-phenylpropyl)acetamide, there are some limitations to its use. One major limitation is the lack of information on its toxicity and safety in humans. Further studies are required to fully understand the compound's pharmacokinetics, potential drug interactions, and long-term safety in humans.
There are several future directions for research on 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(3-phenylpropyl)acetamide. These include:
- The development of new synthetic routes for the production of 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(3-phenylpropyl)acetamide and its derivatives
- The investigation of the compound's potential pharmacological activities in vitro and in vivo
- The optimization of the compound to improve its pharmacokinetic and pharmacodynamic properties
- The evaluation of the compound's safety and toxicity in humans through clinical trials
- The exploration of the compound's potential applications in materials science and nanotechnology
- The investigation of the compound's potential as a diagnostic tool for various diseases.
2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(3-phenylpropyl)acetamide is a synthetic compound with potential implications in various fields of research and industry. The compound has been extensively studied and has exhibited promising pharmacological activities. However, further research is required to fully understand the compound's potential for therapeutic applications and its safety and toxicity in humans. 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(3-phenylpropyl)acetamide represents a unique opportunity for researchers to develop new drugs and materials with specific properties and to explore new areas of scientific inquiry.

XLogP3

3.2

Hydrogen Bond Acceptor Count

3

Hydrogen Bond Donor Count

1

Exact Mass

311.15214353 g/mol

Monoisotopic Mass

311.15214353 g/mol

Heavy Atom Count

23

Dates

Last modified: 01-05-2024

Explore Compound Types